2-isopropyl-1-methyl-N-((1-(tetrahydro-2H-thiopyran-4-yl)piperidin-4-yl)methyl)-1H-imidazole-4-sulfonamide
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Description
2-isopropyl-1-methyl-N-((1-(tetrahydro-2H-thiopyran-4-yl)piperidin-4-yl)methyl)-1H-imidazole-4-sulfonamide is a useful research compound. Its molecular formula is C18H32N4O2S2 and its molecular weight is 400.6. The purity is usually 95%.
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Scientific Research Applications
Synthesis Techniques : A study by Rozentsveig et al. (2013) explored a one-pot synthesis method to create heterocyclic compounds, including those related to imidazole-4-sulfonamides. This method is notable for its efficiency in synthesizing target compounds without isolating intermediates, which could be relevant for the synthesis of the compound (Rozentsveig et al., 2013).
Imidazolyl Derivatives and Heterocyclic Compounds : Research by Cozzi and Pillan (1988) described the synthesis of imidazolyl derivatives of the thiochroman ring. This study contributes to understanding the chemical behavior and potential applications of similar compounds, which may include 2-isopropyl-1-methyl-N-((1-(tetrahydro-2H-thiopyran-4-yl)piperidin-4-yl)methyl)-1H-imidazole-4-sulfonamide (Cozzi & Pillan, 1988).
Regioselective Synthesis : Rozentsveig et al. (2014) conducted a study on the regioselective synthesis of imidazo[1,2-a]pyrimidin-3-ylsulfonamides, which is relevant to understanding the synthesis pathways of similar sulfonamide compounds (Rozentsveig et al., 2014).
Antimicrobial Applications : A study by Dalloul et al. (2017) on the synthesis and antimicrobial activities of compounds containing sulfonamide moieties, including those similar to the compound , highlights potential applications in antimicrobial treatments (Dalloul et al., 2017).
Properties
IUPAC Name |
1-methyl-2-propan-2-yl-N-[[1-(thian-4-yl)piperidin-4-yl]methyl]imidazole-4-sulfonamide |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
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InChI |
InChI=1S/C18H32N4O2S2/c1-14(2)18-20-17(13-21(18)3)26(23,24)19-12-15-4-8-22(9-5-15)16-6-10-25-11-7-16/h13-16,19H,4-12H2,1-3H3 |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DOTVTJNTQBNFGL-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=NC(=CN1C)S(=O)(=O)NCC2CCN(CC2)C3CCSCC3 |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H32N4O2S2 |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
400.6 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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